dehydroalanine dehydroalanine 2-Aminoacrylic acid, also known as 2, 3-didehydroalanine or 2-aminoacrylate, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). 2-Aminoacrylic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 2-Aminoacrylic acid exists in all eukaryotes, ranging from yeast to humans. Hydrogen sulfide and 2-aminoacrylic acid can be biosynthesized from L-cysteine through its interaction with the enzymes bifunctional β-cystathionase, PLP-dependent and regulator OF maltose regulon, cystathionine-β-lyase / L-cysteine desulfhydrase, cysteine synthase b, O-acetylserine sulfhydrylase a, and tryptophanase / L-cysteine desulfhydrase. In humans, 2-aminoacrylic acid is involved in thyroid hormone synthesis pathway. Outside of the human body, 2-aminoacrylic acid can be found in a number of food items such as horseradish, nanking cherry, wild rice, and saffron. This makes 2-aminoacrylic acid a potential biomarker for the consumption of these food products.
2-aminoacrylic acid is a 2,3-dehydroamino acid that is alanine which has been dehydrogenated to introduce a double bond between positions 2 and 3. It has a role as an alkylating agent, a human metabolite and a mouse metabolite. It is an enamine, an alpha,beta-unsaturated monocarboxylic acid, a non-proteinogenic alpha-amino acid and a 2,3-dehydroamino acid. It is a conjugate acid of a 2-aminoacrylate. It is a tautomer of a 2-ammonioprop-2-enoate, a 2-iminopropionic acid and a 2-iminiopropionate.
Brand Name: Vulcanchem
CAS No.: 1948-56-7
VCID: VC0155165
InChI: InChI=1S/C3H5NO2/c1-2(4)3(5)6/h1,4H2,(H,5,6)
SMILES: C=C(C(=O)O)N
Molecular Formula: C3H5NO2
Molecular Weight: 87.08 g/mol

dehydroalanine

CAS No.: 1948-56-7

Main Products

VCID: VC0155165

Molecular Formula: C3H5NO2

Molecular Weight: 87.08 g/mol

dehydroalanine - 1948-56-7

CAS No. 1948-56-7
Product Name dehydroalanine
Molecular Formula C3H5NO2
Molecular Weight 87.08 g/mol
IUPAC Name 2-aminoprop-2-enoic acid
Standard InChI InChI=1S/C3H5NO2/c1-2(4)3(5)6/h1,4H2,(H,5,6)
Standard InChIKey UQBOJOOOTLPNST-UHFFFAOYSA-N
SMILES C=C(C(=O)O)N
Canonical SMILES C=C(C(=O)O)N
Physical Description Solid
Description 2-Aminoacrylic acid, also known as 2, 3-didehydroalanine or 2-aminoacrylate, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). 2-Aminoacrylic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 2-Aminoacrylic acid exists in all eukaryotes, ranging from yeast to humans. Hydrogen sulfide and 2-aminoacrylic acid can be biosynthesized from L-cysteine through its interaction with the enzymes bifunctional β-cystathionase, PLP-dependent and regulator OF maltose regulon, cystathionine-β-lyase / L-cysteine desulfhydrase, cysteine synthase b, O-acetylserine sulfhydrylase a, and tryptophanase / L-cysteine desulfhydrase. In humans, 2-aminoacrylic acid is involved in thyroid hormone synthesis pathway. Outside of the human body, 2-aminoacrylic acid can be found in a number of food items such as horseradish, nanking cherry, wild rice, and saffron. This makes 2-aminoacrylic acid a potential biomarker for the consumption of these food products.
2-aminoacrylic acid is a 2,3-dehydroamino acid that is alanine which has been dehydrogenated to introduce a double bond between positions 2 and 3. It has a role as an alkylating agent, a human metabolite and a mouse metabolite. It is an enamine, an alpha,beta-unsaturated monocarboxylic acid, a non-proteinogenic alpha-amino acid and a 2,3-dehydroamino acid. It is a conjugate acid of a 2-aminoacrylate. It is a tautomer of a 2-ammonioprop-2-enoate, a 2-iminopropionic acid and a 2-iminiopropionate.
Synonyms alpha,beta-dehydroalanine
alpha-aminoacrylate
dehydroalanine
PubChem Compound 123991
Last Modified Nov 11 2021
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